Cas no 597545-15-8 (1-isothiocyanato-2-propoxybenzene)

• Product Name: 1-isothiocyanato-2-propoxybenzene
• CAS No: 597545-15-8
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 950627
• PubChem ID: 5052566
• Update Time: 2025-04-19

1-isothiocyanato-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-2-propoxybenzene
• Benzene, 1-isothiocyanato-2-propoxy- (9CI)
• AKOS003211284
• 597545-15-8
• SCHEMBL11752394
• DB-325824
• BENZENE, 1-ISOTHIOCYANATO-2-PROPOXY-
• DTXSID80407831

• Inchi： 1S/C10H11NOS/c1-2-7-12-10-6-4-3-5-9(10)11-8-13/h3-6H,2,7H2,1H3
• InChI Key： SKMKIYHBMRUTHZ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1OCCC

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.7Ų